Cas no 1409690-63-6 (3-methyl-3-3-(trifluoromethyl)phenylpiperidine)

• Product Name: 3-methyl-3-3-(trifluoromethyl)phenylpiperidine
• CAS No: 1409690-63-6
• MF: C₁₃H₁₆F₃N
• MW: 243.268054008484
• CID: 6427511
• PubChem ID: 64222779
• Update Time: 2025-11-01

3-methyl-3-3-(trifluoromethyl)phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-3-(trifluoromethyl)phenylpiperidine
• EN300-1591716
• 1409690-63-6
• AKOS013543406
• 3-methyl-3-[3-(trifluoromethyl)phenyl]piperidine

• Inchi： 1S/C13H16F3N/c1-12(6-3-7-17-9-12)10-4-2-5-11(8-10)13(14,15)16/h2,4-5,8,17H,3,6-7,9H2,1H3
• InChI Key： YEHRBDCRKOWXKE-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1(C)CNCCC1)(F)F

Computed Properties

• Exact Mass: 243.12348400g/mol
• Monoisotopic Mass: 243.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Additional information on 3-methyl-3-3-(trifluoromethyl)phenylpiperidine

Professional Introduction to Compound with CAS No. 1409690-63-6 and Product Name: 3-methyl-3-(trifluoromethyl)phenylpiperidine

The compound with the CAS number 1409690-63-6 and the product name 3-methyl-3-(trifluoromethyl)phenylpiperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and pharmacological properties. The structural features of this molecule, particularly the presence of a trifluoromethyl group and a methyl substituent on the phenyl ring, contribute to its unique chemical and biological characteristics, making it a subject of intense interest in medicinal chemistry research.

Recent studies have highlighted the potential of 3-methyl-3-(trifluoromethyl)phenylpiperidine as a lead compound for the development of novel therapeutic agents. The trifluoromethyl group is known to enhance metabolic stability, lipophilicity, and binding affinity, which are critical factors in drug design. This modification has been extensively explored in the development of drugs targeting various diseases, including neurological disorders, inflammation, and cancer. The methyl substituent on the phenyl ring further influences the electronic properties of the molecule, affecting its interaction with biological targets.

In the realm of medicinal chemistry, the synthesis and optimization of piperidine derivatives have been a focal point due to their broad spectrum of biological activities. 3-methyl-3-(trifluoromethyl)phenylpiperidine has been synthesized through multi-step organic reactions that involve functional group transformations such as halogenation, alkylation, and cyclization. The use of advanced synthetic techniques has enabled researchers to achieve high yields and purity levels, which are essential for further pharmacological evaluation.

The pharmacological profile of 3-methyl-3-(trifluoromethyl)phenylpiperidine has been investigated in various in vitro and in vivo models. Preliminary studies suggest that this compound exhibits promising activity against certain enzymes and receptors involved in disease pathways. For instance, its interaction with specific G-protein coupled receptors (GPCRs) has been explored, indicating potential therapeutic benefits in conditions such as depression and anxiety disorders. Additionally, its effects on inflammatory pathways have been examined, showing anti-inflammatory properties that could be beneficial in treating chronic inflammatory diseases.

The structural motif of 3-methyl-3-(trifluoromethyl)phenylpiperidine aligns well with current trends in drug discovery, where targeted modifications at key positions can significantly enhance drug efficacy and selectivity. The trifluoromethyl group not only improves pharmacokinetic properties but also modulates receptor binding affinity. This dual benefit makes it an attractive scaffold for further derivatization and optimization. Researchers have employed computational methods such as molecular docking and virtual screening to identify potential analogs with enhanced activity profiles.

Advances in analytical chemistry have also played a crucial role in characterizing 3-methyl-3-(trifluoromethyl)phenylpiperidine. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and conformational behavior. These high-resolution data are essential for understanding how the compound interacts with biological targets at the molecular level.

The development of novel pharmaceutical agents often involves rigorous safety evaluations to ensure their suitability for therapeutic use. 3-methyl-3-(trifluoromethyl)phenylpiperidine has undergone preliminary toxicological studies to assess its safety profile. These studies include acute toxicity tests, genotoxicity assays, and long-term exposure evaluations. The results from these studies will guide further development efforts and help determine appropriate dosing regimens for future clinical trials.

The significance of 3-methyl-3-(trifluoromethyl)phenylpiperidine extends beyond its immediate pharmacological applications. It serves as a valuable building block for synthesizing more complex derivatives with tailored properties. By modifying different functional groups within its structure, chemists can explore new chemical spaces and discover compounds with improved therapeutic profiles. This modular approach is increasingly adopted in modern drug discovery programs to accelerate the development of next-generation drugs.

In conclusion, 3-methyl-3-(trifluoromethyl)phenylpiperidine represents a promising candidate for further pharmaceutical development due to its unique structural features and favorable pharmacological properties. Its synthesis through advanced organic chemistry techniques, combined with promising preclinical data, positions it as a key compound in ongoing research efforts aimed at addressing unmet medical needs. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in shaping future therapeutic strategies.